Cas no 128575-34-8 (Methanesulfonic acid,1,1,1-trifluoro-, 1,1'-[1,1'-binaphthalene]-2,2'-diyl ester)

• Product Name: Methanesulfonic acid,1,1,1-trifluoro-, 1,1'-[1,1'-binaphthalene]-2,2'-diyl ester
• CAS No: 128575-34-8
• MF: C₂₂H₁₂F₆O₆S₂
• MW: 550.447504997253
• MDL: MFCD00274615
• CID: 137880
• PubChem ID: 24873750
• Update Time: 2025-11-02

Methanesulfonic acid,1,1,1-trifluoro-, 1,1'-[1,1'-binaphthalene]-2,2'-diyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid,1,1,1-trifluoro-, 1,1'-[1,1'-binaphthalene]-2,2'-diyl ester
• (R)-1,1-Binaphthyl-2,2-Diyl Bis(Trifluoromethane)Sulphonate
• 1,1'-BI-2-NAPHTHOL BIS(TRIFLUOROMETHANESULFONATE)
• (R)-(-)-1,1'-BI-2-NAPHTHOL BIS(TRIFLUOROMETHANESULFONATE)
• (R)-[1,1']binaphthalene-2,2'-diol bis-trifluoromethanesulfonate
• (R)-1,1'-binaphthalene-2,2'-diyl bis(trifluoromethanesulfonate)
• (R)-1,1'-binaphthalene-2,2'-diyl bis(trifluoromethansulfonate)
• (R)-2,2'-bis((trifluoromethane
• (R)-2,2'-bis(trifluoromethanesulfonyloxy)-1,1'-binaphthalene
• (R)-trans-5,6-Dimethyl-[1,4]dioxan-2,3-dion
• (R)-trans-5,6-dimethyl-[1,4]dioxane-2,3-dione
• 1,1′-Bi-2-naphthol bis(trifluoroMethanesulfonate)
• 1,4-Dioxane-2,3-dione, 5,6-dimethyl-
• ACMC-20lhle
• CTK3A1586
• BINOL-TF2
• 1,1'-BIS(2-NAPHTHOL) DITRIFLATE
• (S)-(+)-1,1'-BIS(2-NAPHTHOL) DITRIFLATE
• (R)-(-)-1,1'-BIS(2-NAPHTHOL) DITRIFLATE
• 1,1-BI-2-NAPHTHOL BIS(TRIFLUOROMETHANESULFONATE)
• 1,1'-BI-2-NAPHTHOL-BIS(TRIFLUOROMETHANESULPHONATE)
• (S)-(+)-1,1'-BI-2-NAPHTHYL BIS-TRIFLUOROMETHANESULFONATE
• (R)-(-)-1,1'-BI-2-NAPHTHYL BIS-TRIFLUOROMETHANESULFONATE
• (+/-)-1,1''-BI-2-NAPHTHYL BIS(TRIFLUOROMETHANESULFONATE)
• (R)-(-)-1,1'-Binaphthyl-2,2'-diyl Bis(trifluoromethanesulfonate)
• 1,1 inverted exclamation marka-Bi-2-naphthol bis(trifluoromethanesulfonate)
• 2'-(TRIFLUOROMETHANESULFONYLOXY)-[1,1'-BINAPHTHALEN]-2-YL TRIFLUOROMETHANESULFONATE
• CS-0031304
• [1-[2-(trifluoromethylsulfonyloxy)-1-naphthyl]-2-naphthyl] trifluoromethanesulfonate
• 2,2'-bis(trifluoromethanesulfonyl-oxy)-1,1'-binaphthyl
• NSC 686511
• J-005408
• NCI60_031201
• 126613-06-7
• (S)-[1,1'-Binaphthalene]-2,2'-diyl bis(trifluoromethanesulfonate)
• [1-[2-(trifluoromethylsulfonyloxy)naphthalen-1-yl]naphthalen-2-yl] tris(fluoranyl)methanesulfonate
• (R)-(-)-1,1'-Bi-2-naphthol bis(trifluoromethanesulfonate), 97%
• J-005606
• A805576
• MFCD00274615
• (S)-1,1'-Bi(2-naphthol) bis(trifluoromethanesulfonate)
• 5-ACETYL-INDOLE-3-CARBOXYLIC ACID
• FT-0605118
• 2,2'-bis(trifluoromethanesulfonyloxy)-1,1'-binaphthyl
• Methanesulfonic acid, 1,1,1-trifluoro-, 1,1'-[1,1'-binaphthalene]-2,2'-diyl ester
• (R)-[1,1'-Binaphthalene]-2,2'-diyl bis(trifluoromethanesulfonate)
• 128575-34-8
• J-005609
• D88910
• [1-[2-(trifluoromethylsulfonyloxy)naphthalen-1-yl]naphthalen-2-yl] trifluoromethanesulfonate
• AC-8073
• CS-W013808
• Methanesulfonic acid,1,1,1-trifluoro-,1,1'-[1,1'-binaphthalene]-2,2'-diyl ester
• (R)-1,1'-Binaphthyl-2,2'-diyl bis(trifluoromethane)sulphonate
• Methanesulfonic acid, trifluoro-, (1,1'-binaphthalene)-2,2'-diyl ester
• 1,1'-Bi-2-naphthol bis(trifluoromethanesulfonate), 97%
• 1,1'-binaphthyl-2,2'-diyl bis(trifluoromethanesulfonate)
• B2231
• BCP32264
• FT-0605289
• NSC686511
• A805844
• (S)-(+)-1,1'-Bi-2-naphthol bis(trifluoromethanesulfonate)
• E77910
• B2230
• (S)-(+)-1,1'-Bi-2-naphthol bis(trifluoromethanesulfonate), 97%
• CHEMBL1984394
• (S)-(+)-1,1'-Binaphthol-2,2'-bis(trifluoromethanesulfonate)
• C22H12F6O6S2
• SCHEMBL635407
• BS-14878
• (R)-(-)-1,1'-Binaphthol-2,2'-bis(trifluoromethanesulfonate)
• AC-8072
• NSC-686511
• WITHAFERINA
• (S)-[1,1-Binaphthalene]-2,2-diyl bis(trifluoromethanesulfonate)
• (S)-(+)-1,1/'-Binaphthol-2,2/'-bis(trifluoromethanesulfonate)
• (R)-(-)-1,1/'-Binaphthol-2,2/'-bis(trifluoromethanesulfonate)
• AKOS015889276
• F81722
• 2,2'-bis(trifluoromethanesulfonyloxy)-1,1'-binaphthalene
• (S)-1,1'-Binaphthalene-2,2'-diyl bis(trifluoromethanesulfonate)
• 128544-05-8
• A889009
• [1,1'-binaphthalene]-2,2'-diyl bis(trifluoromethanesulfonate)
• trifluoromethanesulfonic acid [1-[2-(trifluoromethylsulfonyloxy)-1-naphthalenyl]-2-naphthalenyl] ester
• FT-0606059
• Methanesulfonic acid, 1,1,1-trifluoro-, 1,1'-(1S)-[1,1'-binaphthalene]-2,2'-diyl ester
• AMY28646
• A805933
• (S)-(+)-1,1'-Binaphthyl-2,2'-diyl Bis(trifluoromethanesulfonate)
• Methanesulfonic acid, trifluoro-, [1,1'-binaphthalene]-2,2'-diyl ester
• (R)-(-9-1,1'-Binaphthyl-2,2'-diyl bis(trifluoromethanesulfonate)
• DTXSID10155257
• (R)-1,1'-Binaphthol-2,2'-bis(trifluoromethanesulfonate)
• (R)-(-)-1,1\\'-BI-2-NAPHTHOL BIS(TRIFLUOROMETHANESULFONATE)
• 1,1'-Binaphthyl-2,2'-diyl bis(trifluoromethanesulphonate)
• (S)-(+)-1,1-Binaphthol-2,2-Bis(Trifluoromethanesulfonate)
• (R)-(-)-1,1\\'-Binaphthol-2,2\\'-bis(trifluoromethanesulfonate)
• (R)-(-)-1,1''-Binaphthol-2,2''-bis(trifluoromethanesulfonate)

• MDL： MFCD00274615
• Inchi： 1S/C22H12F6O6S2/c23-21(24,25)35(29,30)33-17-11-9-13-5-1-3-7-15(13)19(17)20-16-8-4-2-6-14(16)10-12-18(20)34-36(31,32)22(26,27)28/h1-12H
• InChI Key： OYJLCOSEYYZULE-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC2C=CC=CC=2C=1C1=C(C=CC2C=CC=CC1=2)OS(C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 549.99794942g/mol
• Monoisotopic Mass: 549.99794942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 28
• XLogP3: 2.4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Melting Point: 118-121 °C (lit.)

Methanesulfonic acid,1,1,1-trifluoro-, 1,1'-[1,1'-binaphthalene]-2,2'-diyl ester Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-27-36/37/39-45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45;S27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Methanesulfonic acid,1,1,1-trifluoro-, 1,1'-[1,1'-binaphthalene]-2,2'-diyl ester

Comprehensive Guide to Methanesulfonic acid,1,1,1-trifluoro-, 1,1'-[1,1'-binaphthalene]-2,2'-diyl ester (CAS No. 128575-34-8)

Methanesulfonic acid,1,1,1-trifluoro-, 1,1'-[1,1'-binaphthalene]-2,2'-diyl ester (CAS No. 128575-34-8) is a specialized organic compound with significant applications in advanced chemical synthesis and material science. This compound, often referred to as a binaphthyl-based trifluoromethanesulfonate ester, is known for its unique structural properties and reactivity, making it a valuable intermediate in pharmaceuticals, agrochemicals, and high-performance materials.

The compound features a binaphthalene backbone coupled with trifluoromethanesulfonate groups, which enhance its stability and reactivity under various conditions. Researchers and industries value this compound for its role in asymmetric synthesis, where it acts as a chiral auxiliary or catalyst. Its CAS No. 128575-34-8 is frequently searched in scientific databases, reflecting its importance in cutting-edge research.

One of the key advantages of Methanesulfonic acid,1,1,1-trifluoro-, 1,1'-[1,1'-binaphthalene]-2,2'-diyl ester is its compatibility with green chemistry principles. As sustainability becomes a major focus in chemical manufacturing, this compound's efficient synthesis and minimal environmental impact align with global trends. Its applications in renewable energy materials and biodegradable polymers are areas of growing interest.

In the pharmaceutical industry, CAS No. 128575-34-8 is utilized in the development of chiral drugs, where enantioselectivity is critical. The compound's ability to facilitate stereospecific reactions makes it indispensable for producing active pharmaceutical ingredients (APIs) with high purity. Recent studies highlight its potential in cancer therapeutics and neurodegenerative disease research, addressing some of the most pressing medical challenges today.

The agrochemical sector also benefits from Methanesulfonic acid,1,1,1-trifluoro-, 1,1'-[1,1'-binaphthalene]-2,2'-diyl ester, particularly in the synthesis of advanced pesticides and herbicides. Its structural properties enable the creation of compounds with enhanced efficacy and reduced environmental persistence, meeting stringent regulatory standards. This aligns with the increasing demand for sustainable crop protection solutions.

From a market perspective, the demand for CAS No. 128575-34-8 is driven by innovations in material science and nanotechnology. Its incorporation into high-performance polymers and electronic materials has opened new avenues for research. The compound's thermal stability and chemical resistance make it suitable for next-generation coatings and adhesives, catering to industries such as aerospace and automotive.

Researchers frequently inquire about the synthesis methods for Methanesulfonic acid,1,1,1-trifluoro-, 1,1'-[1,1'-binaphthalene]-2,2'-diyl ester, with a focus on optimizing yield and purity. Recent advancements in catalytic processes and flow chemistry have improved the scalability of its production, reducing costs and waste. These developments are particularly relevant for small-scale manufacturers and academic laboratories.

Safety and handling of CAS No. 128575-34-8 are also critical topics. While the compound is not classified as hazardous under standard regulations, proper storage and handling protocols are essential to maintain its integrity. Users often search for guidelines on compatible solvents and storage conditions, emphasizing the need for clear technical documentation.

In conclusion, Methanesulfonic acid,1,1,1-trifluoro-, 1,1'-[1,1'-binaphthalene]-2,2'-diyl ester (CAS No. 128575-34-8) is a versatile and high-value compound with broad applications across multiple industries. Its role in asymmetric synthesis, sustainable chemistry, and advanced materials underscores its importance in modern science. As research continues to uncover new uses, this compound is poised to remain a focal point in chemical innovation.